Cas no 941956-05-4 (N-cyclopentyl-2-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide)

• Product Name: N-cyclopentyl-2-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide
• CAS No: 941956-05-4
• MF: C₁₉H₂₂N₆OS
• MW: 382.482581615448
• CID: 6039326
• PubChem ID: 18554354
• Update Time: 2025-06-13

N-cyclopentyl-2-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide
• Acetamide, N-cyclopentyl-2-[[3-[(4-methylphenyl)methyl]-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]thio]-
• SR-01000907873-1
• N-cyclopentyl-2-((3-(4-methylbenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
• SR-01000907873
• N-cyclopentyl-2-[3-[(4-methylphenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• F0682-0169
• 941956-05-4
• N-cyclopentyl-2-({3-[(4-methylphenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
• AKOS024596190

• Inchi： 1S/C19H22N6OS/c1-13-6-8-14(9-7-13)10-25-18-17(23-24-25)19(21-12-20-18)27-11-16(26)22-15-4-2-3-5-15/h6-9,12,15H,2-5,10-11H2,1H3,(H,22,26)
• InChI Key： KNFXAPVNBGXPTR-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)CSC1N=CN=C2N(CC3=CC=C(C)C=C3)N=NC2=1

Computed Properties

• Exact Mass: 382.15758052g/mol
• Monoisotopic Mass: 382.15758052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 665.7±55.0 °C(Predicted)
• pka: 13.65±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on N-cyclopentyl-2-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide

Comprehensive Overview of N-cyclopentyl-2-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide (CAS No. 941956-05-4)

The compound N-cyclopentyl-2-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide, identified by its CAS No. 941956-05-4, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a triazolopyrimidine core and a cyclopentyl substituent, positions it as a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a pivotal role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology and autoimmune diseases. The triazolopyrimidine scaffold, present in this compound, is known for its versatility in binding to ATP-binding sites of kinases, making it a hot topic in cancer research. Studies suggest that derivatives of this scaffold exhibit potent inhibitory activity against key kinases involved in tumor proliferation. This aligns with the growing trend of precision medicine, where compounds like N-cyclopentyl-2-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide are tailored to address specific genetic mutations.

Another area of interest is the compound's potential application in neurodegenerative diseases. The sulfanylacetamide moiety in its structure has been linked to neuroprotective effects, sparking investigations into its efficacy against conditions like Alzheimer's and Parkinson's. This is particularly relevant given the rising global prevalence of these disorders and the urgent need for innovative therapies. Searches for "neuroprotective small molecules" and "kinase inhibitors for neurodegeneration" have seen a notable uptick, reflecting the public's growing awareness and scientific curiosity.

From a synthetic chemistry perspective, the compound's CAS No. 941956-05-4 serves as a critical identifier for researchers sourcing high-purity materials. The inclusion of a 4-methylphenyl group enhances its lipophilicity, which is a key parameter in drug design for improving blood-brain barrier penetration. This attribute is frequently searched in conjunction with terms like "CNS drug design" and "optimizing pharmacokinetics," highlighting its relevance in modern pharmacology.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. With increasing scrutiny on sustainable synthesis methods, researchers are exploring eco-friendly routes to produce N-cyclopentyl-2-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide. This aligns with broader industry trends, as evidenced by the popularity of search terms like "green synthesis of heterocycles" and "solvent-free reactions."

In summary, N-cyclopentyl-2-({3-(4-methylphenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide represents a multifaceted compound with significant potential across therapeutic areas. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the contexts of kinase inhibition, neuroprotection, and sustainable chemistry. As scientific inquiries continue to evolve, this compound is poised to remain at the forefront of innovative drug development.